3-Chlorothieno[3,2-b]pyridine-2-carboxylic acid

• IUPAC Name: 3-chlorothieno[3,2-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4ClNO2S/c9-5-6-4(2-1-3-10-6)13-7(5)8(11)12/h1-3H,(H,11,12)
• InChI Key: IXQCLARZQGJIIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(S2)C(=O)O)Cl)N=C1
• Molecular Formula: C8H4ClNO2S
• Molecular Weight: 213.64 g/mol
• CAS RN: 1379299-75-8

Description

3-Chlorothieno[3,2-b]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C8H4ClNO2S. It is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine.

Molecular Structure Analysis

The InChI code for 3-Chlorothieno[3,2-b]pyridine-2-carboxylic acid is 1S/C8H4ClNO2S/c9-5-4-2-1-3-10-7(4)13-6(5)8(11)12/h1-3H,(H,11,12). This indicates that the molecule consists of 8 carbon atoms, 4 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom.

Physical And Chemical Properties Analysis

3-Chlorothieno[3,2-b]pyridine-2-carboxylic acid has a molecular weight of 213.64. It is a powder at room temperature. More specific physical and chemical properties such as density, melting point, and boiling point are not available in the search results.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound serves as a precursor in the targeted synthesis of formylated chlorothieno[2,3-b]pyridine derivatives through reactions with N-protected 3-acetyl-2-aminothiophenes and Vilsmeier–Haack reagent, showcasing its utility in accessing chemically intricate structures not achievable via direct reactions with unprotected materials (Abdelwahab, Hanna, & Kirsch, 2017).

Polyheterocyclic Synthesis

It also finds application in the creation of polyheterocyclic systems, as demonstrated in the synthesis of pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine, pyrido[3′,2′:4,5]thieno[3,2-d][1,2,3]triazine, and various pyrazolyl, oxadiazolylthieno[2,3-b]pyridine derivatives. This highlights its versatility in generating compounds with potential for diverse biological activities (Elneairy, Gad-Elkareem, & Abdel-fattah, 2006).

Fluorescence Properties

Research into the substituent effects on the absorption and fluorescence properties of thieno[3,2-c]pyridine derivatives reveals the compound's potential in the development of fluorescent materials. Specific structural modifications can significantly influence these optical properties, offering pathways to new fluorescent probes and materials (Chavan, Toche, & Chavan, 2017).

Combinatorial Chemistry

The compound is instrumental in the generation of a library of fused pyridine-4-carboxylic acids through Combes-type reactions, showcasing its role in facilitating combinatorial chemistry approaches for the rapid synthesis of diverse heterocyclic compounds. This methodology is pivotal in drug discovery and materials science, enabling the exploration of vast chemical spaces (Volochnyuk et al., 2010).

Safety and Hazards

The safety information for 3-Chlorothieno[3,2-b]pyridine-2-carboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.